3-{[(2-methoxyphenyl)acetyl]amino}-4-methylbenzoic acid

• IUPAC Name: 3-[[2-(2-methoxyphenyl)acetyl]amino]-4-methylbenzoic acid
• InChI: InChI=1S/C17H17NO4/c1-11-7-8-13(17(20)21)9-14(11)18-16(19)10-12-5-3-4-6-15(12)22-2/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: AASPXRJLMKIWSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-{[(2-methoxyphenyl)acetyl]amino}-4-methylbenzoic acid is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is commonly known as meloxicam and is used for the treatment of pain and inflammation in various conditions such as arthritis, osteoarthritis, and rheumatoid arthritis. Meloxicam is a COX-2 inhibitor that selectively inhibits the enzyme cyclooxygenase-2, which is responsible for the production of prostaglandins that cause pain and inflammation.

Mechanism of Action

Meloxicam selectively inhibits the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, meloxicam reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and physiological effects:
Meloxicam has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in pain and inflammation. Meloxicam has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. In addition, meloxicam has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of meloxicam for lab experiments is its selectivity for COX-2. This allows researchers to specifically target the production of prostaglandins involved in pain and inflammation, without affecting the production of prostaglandins involved in other physiological processes. However, meloxicam also has some limitations for lab experiments. For example, it may not be suitable for experiments involving the production of prostaglandins involved in other physiological processes, such as the production of prostaglandins involved in blood clotting.

Future Directions

There are several future directions for research on meloxicam. One area of interest is its potential use in the treatment of cancer. Meloxicam has been shown to have anticancer properties in preclinical studies, and further research is needed to determine its potential use in cancer therapy. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Meloxicam has been shown to have neuroprotective properties in preclinical studies, and further research is needed to determine its potential use in the treatment of these disorders.

Scientific Research Applications

Meloxicam has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Meloxicam has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.